Cas no 2228293-67-0 (3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid
• CAS No: 2228293-67-0
• MF: C₁₂H₂₁F₂NO₄
• MW: 281.296251058578
• CID: 5945042
• PubChem ID: 165827150
• Update Time: 2025-05-25

3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid
• 2228293-67-0
• 3-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4,4-dimethylpentanoic acid
• EN300-1875646

• Inchi： 1S/C12H21F2NO4/c1-10(2,3)7(12(13,14)8(16)17)15-9(18)19-11(4,5)6/h7H,1-6H3,(H,15,18)(H,16,17)
• InChI Key： HJYXRKUAPAZKOG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C(C)(C)C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 281.14386448g/mol
• Monoisotopic Mass: 281.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid (CAS No. 2228293-67-0)

3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228293-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a tert-butoxy carbonylamino group and a difluoro substitution pattern, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of this compound consists of a five-carbon backbone with two methyl groups at the 4-position and two fluorine atoms at the 2-position. The presence of the (tert-butoxy)carbonylamino moiety enhances its reactivity and stability, making it particularly useful in peptide coupling reactions and as a protecting group in peptide synthesis. This feature is highly relevant in the development of peptide-based therapeutics, where protecting groups play a crucial role in ensuring the correct sequence and conformation of the final product.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The difluoro substitution in 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid contributes to these desirable properties, making it an attractive candidate for drug discovery and development. Fluorinated compounds are known to exhibit improved pharmacokinetic profiles, which can lead to more effective and longer-lasting therapeutic outcomes.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors, which are critical in treating various diseases, including HIV/AIDS and hepatitis C. Proteases are enzymes that play a key role in viral replication and inflammation, making them prime targets for therapeutic intervention. The tert-butoxy carbonylamino group provides a stable handle for further functionalization, allowing chemists to design highly specific inhibitors that can bind to target proteases with high affinity.

Recent studies have demonstrated the utility of 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins, which can be mitigated by protease inhibitors. The unique structural features of this compound make it an excellent scaffold for designing molecules that can modulate protein folding and prevent aggregation.

The compound's potential extends beyond protease inhibition; it also shows promise in the development of anticancer agents. Cancer cells often overexpress certain proteases that contribute to tumor growth and metastasis. By targeting these proteases with highly selective inhibitors derived from 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid, researchers aim to develop more effective treatments that can inhibit tumor progression while minimizing side effects.

In addition to its role in drug development, this compound has applications in material science, particularly in the synthesis of advanced polymers and coatings. The presence of fluorine atoms imparts thermal stability and chemical resistance to materials derived from this compound, making them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as fluorination reactions and protecting group chemistry are employed to achieve high yields and purity. These synthetic strategies are critical not only for producing sufficient quantities of the compound but also for ensuring its suitability for downstream applications.

As research continues to uncover new therapeutic targets and mechanisms, the demand for specialized intermediates like 3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid is expected to grow. Its versatility makes it a valuable tool for medicinal chemists working on a wide range of diseases, from infectious disorders to chronic conditions like diabetes and autoimmune diseases.

The future prospects for this compound are further enhanced by advancements in computational chemistry and artificial intelligence (AI), which can accelerate the design and optimization of molecules derived from it. AI-driven drug discovery platforms can predict the biological activity of new compounds with remarkable accuracy, allowing researchers to focus on promising candidates more efficiently.

In conclusion,3-{(tert-butoxy)carbonylamino}-2,2-difluoro-4,4-dimethylpentanoic acid (CAS No. 2228293-67-0) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an indispensable tool for researchers developing innovative treatments for some of today's most challenging diseases.